AbstractOsteoarthritis (OA) is a multi-factorial chronic joint disease mainly identified by synovial inflammation, cartilage damage, and degeneration. Our study applied bioinformatics analysis to uncover the immunity in OA and tried to explore the underlying immune-related molecular mechanism. First, OA-related gene-expression profiling data were retrieved from GEO database. Then, we analysed a series of datadata with using the xCell algorithm, GEO2R, enrichment analysis of SangerBox website, CytoHubba, ROC logistic regression and correlation analysis. Finally, Nine infiltrating immune cells with differential abundance between OA and normal samples were obtained. There were 42 IODEGs in OA, and their functions were associated with immune cells and corresponding biological processes. Moreover, 5 hub genes, including GREM1, NRP1, VEGFA, FYN and IL6R, were identified. Correlation analysis demonstrated that NRP1 was negatively associated with NKT cells, NRP1 and GREM1 were positively associated with aDC, VEGFA was positively associated with CD8+ naïve T cells, while VEGFA, FYN and IL6R were negatively associated with Macrophages M1. The 5 hub genes could be employed as effective diagnostic biomarkers for OA. In addition, they may participate in OA pathogenesis via interactions with infiltrating immune cells.

AbstractHuman papillomavirus (HPV) infection and related diseases are clinical challenges. The efficacy of 5-aminolevulinic acid photodynamic therapy (ALA-PDT) using red laser (630 ± 5 nm) is remarkable and safe. In this study, we aim to investigate the efficacy of ALA-450 nm PDT comparing with ALA-635 nm PDT. We detected cell proliferation and cell apoptosis through MTT assay and flow cytometry assay respectively. Flow cytometry assay determined the intracellular reactive oxygen species (ROS) generation. Western blotting analysis investigated the protein expression. In vivo, immunohistochemical staining assay and TUNEL assay were performer to detect cell apoptosis. ALA-450 nm PDT inhibited the proliferation of End1 and HeLa cells, promoted cell apoptosis more effectively than ALA-635 nm PDT, and induced cell death probably through increasing the intracellular ROS generation and caspase-dependent apoptosis pathway. In vivo, ALA-450 nm PDT significantly inhibited tumour growth and activated cell apoptosis. The ALA-450 nm PDT had an advantage over ALA-635 nm PDT on inhibiting the proliferation of End1 and HeLa cells and inducing cell apoptosis. The ALA-450 nm PDT might be a promising therapeutic strategy for eradicating the HR-HPV infected cells and promoting the integration of diagnosis and treatment of HR-HPV related diseases.HighlightsWe combined 5-aminolevulinic acid with 450 nm blue laser using as a novel type of photodynamic therapy.The ALA-450 nm PDT had an advantage over ALA-635 nm PDT on inhibition of the proliferation of End1 and HeLa cells and inducing cell apoptosis in vitro and in vivo.The ALA-450 nm PDT may provide a novel alternative therapeutic option in patients with persistent HPV infection and promote the integration of diagnosis and treatment.

Published in Artificial Cells, Nanomedicine, and Biotechnology: An International Journal (Vol. 50, No. 1, 2022)

AbstractRecent years have seen the development of a variety of mammalian library approaches for display and secretion mode. Advantages include library approaches for engineering, preservation of precious immune repertoires and their repeated interrogation, as well as screening in final therapeutic format and host. Mammalian display approaches for antibody optimization exploit these advantages, necessitating the generation of large libraries but in turn enabling early screening for both manufacturability and target specificity. For suitable libraries, high antibody integration rates and resulting monoclonality need to be balanced – we present a solution for sufficient transmutability and acceptable monoclonality by applying an optimized ratio of coding to non-coding lentivirus. The recent advent of microfluidic-assisted hit discovery represents a perfect match to mammalian libraries in secretion mode, as the lower throughput fits well with the facile generation of libraries comprising a few million functional clones. In the presented work, Chinese Hamster Ovary cells were engineered to both express the target of interest and secrete antibodies in relevant formats, and specific clones were strongly enriched by high throughput screening for autocrine cellular binding. The powerful combination of mammalian secretion libraries and microfluidics-assisted hit discovery could reduce attrition rates and increase the probability to identify the best possible therapeutic antibody hits faster.

AbstractEndometrial cancer is one of the most common malignant tumours in women, and cancer stem cells are known to play an important role in its growth, invasion, metastasis, and drug resistance. Immunotherapy for endometrial cancer is still under research. In this study, a total of 547 endometrial cancer cases were randomly divided into training set (351 cases) set and test set (196 cases). The stemness index of patients was calculated using the One-Class Logistic Regression (OCLR) machine learning algorithm to explore the clinicopathological differences between index levels. Stemness subtypes were determined according to the characteristics of cancer stemness and their clinicopathological characteristics, immune features, and therapeutic effects were described. Our study suggests that endometrial cancer is classified into two stemness subtypes. Stemness subtypes, which are associated with its clinical features, may be independent prognostic factors for endometrial cancer. The stemness subtypes differed significantly in immune activity, immune cell infiltration, and the immune microenvironment, including sensitivity to chemotherapeutic drugs and potential therapeutic compounds. Algorithms were utilised to construct a stemness subtype prediction model and predictor. These findings will provide guidance for the clinical diagnosis, treatment, and prognosis of endometrial cancer.

AbstractIn this study, non-toxic mercury nanoparticle was synthesized as per “Prakash theory of metal drugs” and nanoparticle’s characters has been demonstrated by employing several nanotechnological tools including XPS, XRD, EDAX. The size of the Prakasine nanoparticles (PRK-NP) ranged from 90–100 nm, confirmed using TEM, SEM, DLS and along with zeta potential of −29.5 mV before storage and −8.5 mV after storage. The FTIR provided information regarding the nanoparticle capping and functional groups. The study was further elaborated for determining PRK-NPs toxicity, genotoxicity, in-vivo toxicity, immunological anti-tumour activity, immunogenicity potential, gene expression profiling and confirmed by MTT and apoptosis assays, cancer zebrafish model studies and WBC proliferation assay. PRK-NPs revealed no cytotoxicity where cell viability was observed 99% in L6 mouse fibroblasts and 99% in MCF-7 cell lines. Also, the cell viability was to be 89.47% at a very high concentration of 320 µg/ml in HEK 293 cells. The PRK-NPs significantly reduced the tumour in zebrafish at dose of 90 μg/g by up regulating IL-1α, IL-1β, IL-2-ITK, IL-6, IL-8, IL-12, TNF-α and IFN-γ, and down regulating IL-4, IL-5, IL-10 and TGF-β compared to untreated controls without any adverse effects and toxicity. Thus, the current study beholds anticipation PRK-NPs may play a vital role in therapeutic.

AbstractCarbon quantum dots (CQDs) were synthesized from blue honeysuckle (Lonicera caerulea) berry fruit extracts using a well-known, cost-effective, and environmental friendly hydrothermal process. The material was characterized using UV-vis spectroscopy, photoluminescence (PL), XPS, and TEM studies. The as-synthesized carbon dots exhibit excellent PL properties, with a quantum yield of ∼35.92%. CQDs vary in size from ∼2 nm to 9 nm. This study established the neuroprotective effects of CQDs against lipopolysaccharide (LPS)-induced human microglial cell model. LPS was found to induce cytotoxicity, reactive oxygen species, and pro-inflammatory cytokines interleukin (IL)-1β, IL-6, and tumour necrosis factor-α) and downregulated enzymatic antioxidants such as nuclear factor-erythroid factor 2-related factor 2 (Nrf2), superoxide dismutase, catalase, haem oxygenase (HO)-1, HO-2, and glutathione peroxidase, while CQDs treatment reversed LPS induced cytotoxicity, induced anti-inflammatory cytokines (IL-4, IL-10, and transforming growth factor β) and induce enzymatic antioxidants both at transcriptional and translational levels. The study suggested the potential role of CQDs prepared from Lonicera caerulea, as anti-inflammatory and antioxidative agents in neuroinflammatory and neurodegenerative diseases. In addition, CQDs could be exploited in various biomedical applications such as biosensing, drug delivery and tissue engineering.

AbstractIndocyanine green (ICG) is effective for a variety of applications including liver tumour imaging and operates in the near-infrared window. Agents for near-infrared imaging are, however, still in clinical development. The present study aimed to prepare and investigate fluorescence emission properties of ICG in combination with Ag-Au in order to enhance their specific interactions with human hepatocellular carcinoma cell lines (HepG-2). The Ag-Au-ICG complex was prepared via physical adsorption, and hence evaluated for fluorescence spectra using a spectrophotometer. Ag-Au-ICG at an optimised dosage (Ag-Au:ICG = 0.0147:1 molar ratio) in Intralipid medium was added to HepG-2 to observe the maximum fluorescence signal intensity, which further enhanced HepG-2 contrast fluorescence. Ag-Au-ICG served as a fluorescence enhancer bound onto the liposome membrane, whilst free Ag, Au, and pure ICG induced low levels of cytotoxicity in HepG-2 and a normal human cell line. Thus, our findings provided new insights for the liver cancer imaging.HighlightsConcentration-dependent fluorescence peaking in the near-infrared window revealed ICG aggregation in Ag-Au molecules.Ag-Au-ICG fluorescence intensity depended strongly on the environmental media.Human hepatocellular carcinoma cell lines treated with Ag-Au-ICG in Intralipid enhanced the contrast of fluorescence microscopy images by decreasing the level of scattering in the cell lines with the contrast values being approximately five times those observed in pure ICG in Intralipid.

Published in Artificial Cells, Nanomedicine, and Biotechnology: An International Journal (Vol. 50, No. 1, 2022)

AbstractThe present study synthesised and characterised zinc oxide nanoparticles (ZnO NPs) using spinach tree, Cnidoscolus aconitifolius and investigated its potential use as nanofertilizer. The synthesised nanoparticles showed UV–Vis absorption peak at 378 nm which is a feature of ZnO NPs. FT-IR analysis further revealed the presence of O-H stretching, C = C bending, O-H bending and C-N stretching functional groups of the stabilising action of the plant extract on the surface of the nanoparticles. SEM images displayed the shape of NPs to be spherical whereas TEM images showed their distribution sizes to be 100 nm. Synthesised ZnO NPs were used as a nano fertilizer on Sorghum bicolour plant. An increase in the shoot leaf length with an average length of 16.13 ± 0.19 cm as compared to the control group of 15.13 ± 0.07 cm was observed. The rate of photosynthesis also showed a significant increase with total chlorophyll content of 0.2806 ± 0.006 mg/mL as compared with control of 0.2476 ± 0.002 mg/mL. The activity of antioxidative enzymes was measured with an increase in the specific activity of SOD in the plant when ZnO NPs were used over NPK whereas, the specific activities of CAT were similar in all cases.